3-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride” is a chemical compound that belongs to the class of imidazopyridines . Imidazopyridine is an important fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character .
Synthesis Analysis
The synthesis of imidazopyridines, including “this compound”, can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . The reaction outcome is explained by the initial iodine catalyzed condensation between the ketone and exocyclic amino group and subsequent tautomerization, cyclization, and oxidative aromatization .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the Inchi Code: 1S/C8H6BrClN2.ClH/c9-8-6 (5-10)11-7-3-1-2-4-12 (7)8;/h1-4H,5H2;1H .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 281.97 . It is a powder with a storage temperature of 4 degrees Celsius .Scientific Research Applications
Chemical Reactivity and Synthesis Applications
Reactions with Electrophiles : The reactivity of imidazo[1,2-a]pyridine derivatives with electrophiles like chlorine, bromine, and mercuric acetate has been studied, demonstrating the formation of dichloromethyl-, dibromomethyl-, and alkoxy(alkoxymercurio)methyl-pyridines. This highlights the compound's potential in facilitating diverse chemical transformations (Jones et al., 1981).
Transition-Metal-Free Halogenation : A novel method for the regioselective halogenation of imidazo[1,2-a]pyridines using sodium chlorite/bromite as a halogen source has been developed. This approach offers an efficient pathway to synthesize 3-chloro or 3-bromo-imidazo[1,2-a]pyridines, underscoring the utility of 3-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride in creating halogenated compounds for further chemical applications (Li et al., 2018).
Medicinal Chemistry and Material Science
Inhibition Performance Against Corrosion : Imidazo[1,2-a]pyridine derivatives have shown significant inhibition performance against mild steel corrosion, demonstrating their potential in material science applications. This research supports the exploration of this compound derivatives for corrosion protection (Saady et al., 2021).
Synthesis of Oligonucleotide Analogues : The compound's utility extends to the synthesis of oligonucleotide analogues, where it acts as an activating agent in the conversion of nucleoside phosphoramidites. This application is crucial for the synthesis of oligonucleotide analogues containing sensitive substituents, showcasing the compound's role in advanced biochemical synthesis (Gryaznov & Letsinger, 1992).
Safety and Hazards
Future Directions
The future directions for “3-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride” and similar compounds could involve further exploration of their applications in medicinal chemistry . Given their wide range of applications, these compounds could play a significant role in the development of new drugs .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, a class of valuable heterocyclic scaffolds, have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Mode of Action
Imidazo[1,2-a]pyridines are known to undergo direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to be involved in various chemical reactions such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .
Result of Action
Some imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Properties
IUPAC Name |
3-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClN2.ClH/c9-8-6(5-10)11-7-3-1-2-4-12(7)8;/h1-4H,5H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNUNHICOEGFJFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(N2C=C1)Br)CCl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrCl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.96 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.